Cas no 737692-62-5 (2-(Azepan-1-yl)propan-1-ol)

2-(Azepan-1-yl)propan-1-ol structure
2-(Azepan-1-yl)propan-1-ol structure
Product Name:2-(Azepan-1-yl)propan-1-ol
CAS No:737692-62-5
MF:C9H19NO
MW:157.253262758255
CID:559815
PubChem ID:436207
Update Time:2024-11-26

2-(Azepan-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-ethanol,hexahydro-b-methyl-
    • 1H-Azepine-1-ethanol,hexahydro-beta-methyl-(9CI)
    • 2-(azepan-1-yl)propan-1-ol
    • 2-(Azepan-1-yl)propan-1-ol
    • Inchi: 1S/C9H19NO/c1-9(8-11)10-6-4-2-3-5-7-10/h9,11H,2-8H2,1H3
    • InChI Key: DMVURVSECUGKHN-UHFFFAOYSA-N
    • SMILES: OCC(C)N1CCCCCC1

Computed Properties

  • Exact Mass: 157.147
  • Monoisotopic Mass: 157.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5
  • XLogP3: 1.2
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